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Compound of Interest

Compound Name: Methyl 2-bromopropanoate-d4
Cat. No.: B15557802
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 2-bromopropanoate-d4. Due to the limited availability of experimental data for the
deuterated form, this guide primarily presents the physical properties of the non-deuterated
analogue, Methyl 2-bromopropanoate (CAS: 5445-17-0), and discusses the expected minimal
variations arising from isotopic substitution. Methodologies for the experimental determination
of these properties are also detailed.

Core Physical Properties

The introduction of deuterium in place of protium in a molecule results in a slight increase in its
molecular weight. This change can lead to minor differences in physical properties such as
density and boiling point. However, for many practical purposes, the physical properties of the
non-deuterated compound serve as a reliable proxy.
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Value (for non-deuterated

Property Methyl 2- Reference
bromopropanoate)
Molecular Formula CaH3D4BrO2 N/A

_ 171.05 g/mol (calculated for d4
Molecular Weight ) N/A
isotopologue)

167.00 g/mol [1][2][3]

Boiling Point 51 °C at 19 mmHg [3][4]
Density 1.497 g/mL at 25 °C [3114]
Refractive Index n20/D 1.451 [31[4]
Appearance Colorless to light yellow liquid [2]
Solubility Insoluble in water [3]

Note on Deuterated Compound: The specific CAS number for Methyl (x)-2-Bromopropionate-
2,3,3,3-d4 is 1398065-68-3.[5] While specific experimental data for this deuterated compound
is not readily available in the literature, the physical properties are expected to be very similar
to the non-deuterated form.

Experimental Protocols

The determination of the physical properties of liquid esters like Methyl 2-bromopropanoate-
d4 involves standard laboratory techniques. Below are detailed methodologies for key
experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like Methyl 2-bromopropanoate, which may decompose at
atmospheric pressure, vacuum distillation is often employed to determine the boiling point at a
reduced pressure.

Methodology:
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e Apparatus Setup: A micro-distillation apparatus is assembled, including a small round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask. The
apparatus is connected to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: A small volume of the sample is placed in the round-bottom flask along
with a boiling chip or a magnetic stirrer to ensure smooth boiling.

« Distillation: The apparatus is evacuated to the desired pressure (e.g., 19 mmHg). The flask is
then gently heated.

o Data Collection: The temperature at which the liquid boils and a steady stream of distillate is
collected is recorded as the boiling point at that specific pressure.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.
Methodology:

o Mass Measurement: An empty, dry pycnometer (a flask with a specific volume) is weighed
accurately on an analytical balance.

» Volume Measurement: The pycnometer is filled with the liquid sample, ensuring no air
bubbles are trapped. The excess liquid is wiped from the outside.

» Final Mass Measurement: The filled pycnometer is weighed again.

» Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial
mass) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Methodology:

¢ Instrument: An Abbe refractometer is commonly used for this measurement.
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» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of the sample are placed on the prism of the refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered in the crosshairs. The refractive index is then read from the scale. The
temperature should be controlled and recorded as the refractive index is temperature-
dependent.

Logical Relationships and Workflows
Synthesis and Application Workflow

Methyl 2-bromopropanoate and its deuterated analogues are valuable reagents in organic
synthesis. For instance, they are used as initiators in Atom Transfer Radical Polymerization
(ATRP) and as precursors for the synthesis of radiolabeled compounds for medical imaging.
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Synthesis of Methyl 2-bromopropanoate-d4

Propanoic acid-d5

l

Bromination
(e.g., with NBS/light)

l

2-Bromopropanoic acid-d4

'

Esterification
(Methanol, Acid catalyst)

l

Methyl 2-bromopropanoate-d4

Applications

ATRP Initiator Precursor for PET Imaging Agent
Polymer Synthesis Radiolabeling

Click to download full resolution via product page

Caption: Synthetic pathway and applications of Methyl 2-bromopropanoate-d4.

Quality Control Analysis Workflow
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Ensuring the purity and identity of Methyl 2-bromopropanoate-d4 is critical for its application.
A typical quality control workflow involves multiple analytical techniques.

Methyl 2-bromopropanoate-d4 Sample

e S

Fourier-Transform Infrared (FTIR) Spectroscopy

Gas Chromatography-Mass Spectrometry (GC-MS) | Nuclear Magnetic Resonance (NMR) Spectroscopy

Purity Assessment (%) Structural Verification Functional Group Identification

Final QC Report

Click to download full resolution via product page

Caption: Quality control workflow for Methyl 2-bromopropanoate-d4 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Physical Properties of Methyl 2-
bromopropanoate-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557802/docs#technical-guide-physical-properties-
of-methyl-2-bromopropanoate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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